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Compound of Interest

Compound Name: Paichongding

CAS No.: 948994-16-9

Cat. No.: B1419100 Get Quote

Executive Summary: The "Soil-Safe" Alternative?
The development of Paichongding (IPP) represents a strategic pivot in neonicotinoid

chemistry. While traditional agents like Imidacloprid (IMI) and Acetamiprid have defined the

class efficacy against sucking pests, their environmental persistence and high toxicity to non-

target soil invertebrates have drawn global regulatory scrutiny.

This guide provides a technical analysis of Paichongding, a novel cis-nitromethylene

neonicotinoid. Unlike its predecessors, IPP demonstrates a unique stereoselective degradation

profile and a significantly improved safety margin for soil engineers like earthworms (Eisenia

fetida), while maintaining efficacy against imidacloprid-resistant rice planthoppers (Nilaparvata

lugens).

Chemical Architecture & Mode of Action
The cis-Nitromethylene Configuration
Paichongding distinguishes itself through its specific stereochemistry. It acts as an agonist at

the nicotinic acetylcholine receptor (nAChR), but its binding affinity and interaction dynamics

are modulated by its rigid cis-configuration.

IUPAC Name: 1-[(6-chloropyridin-3-yl)methyl]-7-methyl-8-nitro-5-propoxy-1,2,3,5,6,7-

hexahydroimidazo[1,2-a]pyridine[1][2][3]
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Structural Key: The hexahydroimidazo[1,2-a]pyridine ring system locks the nitromethylene

group, potentially reducing the metabolic susceptibility observed in open-chain

neonicotinoids while altering the binding pocket fit.

Mechanism of Action (DOT Visualization)
The following diagram illustrates the differential binding pathway of IPP compared to generic

neonicotinoids, highlighting its interaction with the nAChR

-subunit and the resistance-bypassing mechanism.
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Figure 1: Comparative Binding and Resistance Evasion Pathway. IPP evades common P450

detoxification routes (e.g., CYP6ER1) prevalent in resistant planthoppers.

Comparative Efficacy: Target Pests
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Paichongding is engineered specifically to address resistance. In populations of the Brown

Planthopper (Nilaparvata lugens) where Imidacloprid efficacy has waned (Resistance Ratios >

200-fold), IPP retains potency.

Table 1: Efficacy Profile on Nilaparvata lugens (Brown
Planthopper)

Parameter Imidacloprid (IMI) Paichongding (IPP) Performance Note

Resistance Status
High (Field strains

often >200x resistant)
Low / Novel

IPP is effective

against IMI-resistant

strains.

Sublethal Effect

Stimulates

reproduction

(Hormesis) in some

resistant strains

Inhibits Fecundity

IPP LC50 treatment

reduces fecundity to

~52% of control.

Primary Target nAChR (Orthosteric)
nAChR (Modulated

site)

Distinct binding pose

reduces cross-

resistance.

Expert Insight: The critical differentiator is not just acute mortality (LC50) but the sublethal

impact. While sublethal IMI exposure can sometimes trigger "pest resurgence" via increased

egg-laying, IPP actively suppresses reproductive fitness, a vital trait for long-term population

management.

Ecotoxicological Profile: The Trade-Off
The most significant divergence between IPP and traditional neonicotinoids is their impact on

soil invertebrates.

Earthworm Safety (Eisenia fetida)
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Data indicates IPP is orders of magnitude safer for earthworms than Imidacloprid. This

suggests IPP does not bind as effectively to the annelid nAChR subtype or is metabolized more

rapidly in soil organisms.

Table 2: Non-Target Toxicity Comparison
Organism Metric

Imidacloprid
(IMI)

Paichongding
(IPP)

Safety Factor
(IPP vs IMI)

Earthworm(Eisen

ia fetida)

LC50 (14-day,

Soil)

2 - 4 mg/kg (High

Tox)
541.07 mg/kg ~135x Safer

LC50 (Contact) ~0.1 - 0.5 µg/cm² 14.98 mg/cm²
Significantly

Safer

Honey Bee(Apis

mellifera)
LD50 (Oral)

0.0037 - 0.08 µ

g/bee
Data Limited

Assume High

Toxicity

LD50 (Contact) 0.081 µ g/bee Data Limited
Assume High

Toxicity

Aquatic(Daphnia

magna)
EC50 (48h) 0.01 - 0.08 mg/L Inferred High

Assume High

Toxicity

Critical Note: While IPP is "Soil-Safe," it remains a neonicotinoid. Until specific LD50 data for

bees confirms otherwise, researchers must assume it poses similar risks to pollinators as the

rest of the class. The advantage is strictly terrestrial/soil-bound.

Environmental Fate & Stereoselectivity
IPP degrades stereoselectively, meaning its enantiomers break down at different rates

depending on soil pH.

Acidic Soil: (5R,7R) and (5S,7S) isomers degrade faster.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neutral Soil: (5R,7S) and (5S,7R) isomers degrade faster.

Persistence: In anaerobic (flooded) conditions, IPP can persist (Half-life > 200 days), which

warrants caution in aquatic-adjacent rice paddy applications.

Experimental Protocol: Soil Toxicity Assay (OECD
207 Adapted)
To validate the "Soil-Safe" claim of Paichongding, the following standardized protocol is

recommended. This workflow ensures reproducibility and accounts for the specific slow-acting

nature of some neonicotinoids.

Workflow Visualization
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Figure 2: OECD 207 Artificial Soil Test Workflow adapted for IPP assessment.

Step-by-Step Methodology
Substrate Preparation (Artificial Soil):
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Mix 10% Sphagnum peat (finely ground, no roots), 20% Kaolin clay, and 70% Industrial

sand.

Adjust pH to 6.0 ± 0.5 using CaCO₃.

Adjust moisture content to 35% of dry weight.

Chemical Application (Dosing):

Dissolve Paichongding in acetone (carrier) to create a stock solution.

Mix solution thoroughly into the sand portion first, allow solvent to evaporate, then mix with

clay/peat.

Control: Treat with acetone only (solvent control) and water only (negative control).

Reference Toxicant: Use Chloroacetamide (LC50 ~20-40 mg/kg) to validate batch

sensitivity.

Test Organism:

Use adult Eisenia fetida (clitellum developed), weight 300-600 mg.

Wash worms, blot dry, and weigh prior to introduction.

Observation & Endpoints:

Incubate at 20°C ± 2°C with continuous light (400-800 lux) to keep worms in soil.

Day 7 & 14: Pour out soil, count live/dead worms.

Criteria for Death: No reaction to mechanical stimulus at the anterior end.

Sublethal Analysis (Optional): Measure weight loss and SOD/CAT enzyme activity in

survivors to assess oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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